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Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673320 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This document provides essential

guidance on the proper disposal procedures for HMR 1556, a potent and selective IKs channel

blocker used in laboratory research.

While specific disposal instructions for HMR 1556 are not readily available in public safety data

sheets, the standard procedure for disposing of novel or specialized research chemicals is to

treat them as hazardous waste. This approach ensures the highest level of safety and

environmental protection. All personnel handling HMR 1556 must be familiar with their

institution's hazardous waste management policies and consult with their Environmental Health

and Safety (EHS) department for specific guidance.

Key Chemical and Safety Data
Proper handling and disposal procedures are informed by the chemical and physical properties

of a substance. Below is a summary of key data for HMR 1556.
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Property Value

Chemical Name

N-[(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-

6-(4,4,4-trifluorobutoxy)-2H-1-benzopyran-4-yl]-

N-methylmethanesulfonamide

Molecular Formula C₁₇H₂₄F₃NO₅S

Molecular Weight 411.44 g/mol

Appearance Solid

Primary Hazard
Potent biological activity. The toxicological

properties have not been fully investigated.

Storage Store at room temperature.

Experimental Protocols for Disposal
The following protocols outline the step-by-step procedures for the safe disposal of HMR 1556
waste. These are general guidelines and must be adapted to comply with local and institutional

regulations.

Protocol 1: Disposal of Solid HMR 1556 Waste
Container Selection: Use a designated, leak-proof, and chemically compatible container for

solid hazardous waste. The container must have a secure screw-top lid.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "HMR 1556"

The quantity of waste

The date of accumulation

The name of the principal investigator and laboratory contact information
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Waste Collection: Place all solid waste contaminated with HMR 1556, including unused

compound, contaminated personal protective equipment (PPE) such as gloves and weighing

papers, into the labeled container.

Storage: Keep the waste container closed at all times, except when adding waste. Store the

container in a designated, secure secondary containment area within the laboratory, away

from incompatible materials.

Pickup Request: Once the container is full or ready for disposal, contact your institution's

EHS department to schedule a hazardous waste pickup. Do not dispose of solid HMR 1556
in the regular trash.

Protocol 2: Disposal of HMR 1556 Solutions
Container Selection: Use a designated, leak-proof, and chemically compatible container for

liquid hazardous waste. The container should be made of a material that will not react with

the solvent used to dissolve the HMR 1556 (e.g., glass for most organic solvents).

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical names of all components, including the solvent (e.g., "HMR 1556 in

Dimethyl Sulfoxide (DMSO)")

The concentration or percentage of each component

The date of accumulation

The name of the principal investigator and laboratory contact information

Waste Collection: Carefully pour all liquid waste containing HMR 1556 into the labeled

container. Avoid splashing and ensure the exterior of the container remains clean.

Storage: Keep the waste container tightly sealed at all times, except when adding waste.

Store the container in a designated, secure secondary containment area, such as a chemical

fume hood or a designated waste cabinet, away from heat and sources of ignition.
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Pickup Request: When the container is full or the experiment is complete, contact your

institution's EHS department to arrange for a hazardous waste pickup. Never dispose of

HMR 1556 solutions down the drain.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of HMR 1556
waste.

Preparation Collection Storage Disposal

Start: HMR 1556 Waste Generated Select Appropriate Waste Container
1. Identify Waste

Label Container Correctly
2. Prepare

Collect Waste in Labeled Container3. Accumulate Securely Seal Container
4. Secure

Store in Designated Secondary Containment5. Store Contact EHS for Pickup6. Request End: Proper Disposal
7. Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HMR 1556 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of HMR 1556, minimizing risks to personnel and the environment, thereby fostering a

culture of safety and responsibility in research.

To cite this document: BenchChem. [Proper Disposal of HMR 1556: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673320#hmr-1556-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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